Cas no 953-79-7 (1-Benzyl-4-(methylamino)-4-piperidinecarbonitrile)

• Product Name: 1-Benzyl-4-(methylamino)-4-piperidinecarbonitrile
• CAS No: 953-79-7
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 1027220
• PubChem ID: 70378
• Update Time: 2025-10-28

1-Benzyl-4-(methylamino)-4-piperidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-(methylamino)-4-piperidinecarbonitrile
• 1-benzyl-4-(methylamino)piperidine-4-carbonitrile
• 1-BENZYL-4-CYANO-4-(METHYLAMINO)-PIPERIDINE
• 1‐BENZYL‐4‐METHYLAMINO‐PIPERIDINE‐4‐CARBONITRILE
• NSC-72993
• NSC664997
• MFCD00023748
• NS00040446
• 953-79-7
• 4-(METHYLAMINO)-1-(PHENYLMETHYL)-4-PIPERIDINECARBONITRILE
• SCHEMBL5242605
• NSC72993
• DTXSID50241805
• NSC 72993
• SS-3051
• J-504290
• KXU2Q4VJ8T
• A859072
• NSC-664997
• AKOS005073905
• 4-Piperidinecarbonitrile, 4-(methylamino)-1-(phenylmethyl)-
• EINECS 213-467-2
• FT-0681690
• UNII-KXU2Q4VJ8T
• H11145
• NVTHHBZDNKNEDB-UHFFFAOYSA-N
• DTXCID40164296

• MDL： MFCD00023748
• Inchi： 1S/C14H19N3/c1-16-14(12-15)7-9-17(10-8-14)11-13-5-3-2-4-6-13/h2-6,16H,7-11H2,1H3
• InChI Key： NVTHHBZDNKNEDB-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC(C#N)(CC1)NC

Computed Properties

• Exact Mass: 229.157897619g/mol
• Monoisotopic Mass: 229.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.1Ų

1-Benzyl-4-(methylamino)-4-piperidinecarbonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-Benzyl-4-(methylamino)-4-piperidinecarbonitrile

Comprehensive Overview of 1-Benzyl-4-(methylamino)-4-piperidinecarbonitrile (CAS No. 953-79-7): Properties, Applications, and Research Insights

1-Benzyl-4-(methylamino)-4-piperidinecarbonitrile (CAS No. 953-79-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This nitrile-substituted piperidine derivative is characterized by its benzyl and methylamino functional groups, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals often search for terms like "piperidinecarbonitrile synthesis", "benzyl-substituted piperidine applications", and "CAS 953-79-7 supplier", reflecting the compound's relevance in modern scientific inquiries.

The molecular structure of 1-Benzyl-4-(methylamino)-4-piperidinecarbonitrile features a piperidine ring, a six-membered heterocycle containing nitrogen, which is a common motif in bioactive molecules. The presence of the carbonitrile group (-CN) enhances its utility as an intermediate in the synthesis of more complex compounds. Recent trends in organic chemistry highlight the growing demand for nitrile-containing building blocks, as they are pivotal in constructing pharmaceuticals, agrochemicals, and materials. Searches for "nitrile functional group reactivity" and "piperidine derivatives in drug discovery" underscore the compound's alignment with current research priorities.

In pharmaceutical research, 1-Benzyl-4-(methylamino)-4-piperidinecarbonitrile is explored for its potential as a precursor in the development of central nervous system (CNS) agents. The methylamino moiety, in particular, is of interest due to its ability to modulate receptor interactions. Queries such as "CNS drug intermediates" and "piperidine-based neuroactive compounds" frequently appear in academic and industrial databases, indicating the compound's relevance in neuroscience applications. Additionally, its benzyl group offers opportunities for further derivatization, making it a valuable scaffold in medicinal chemistry.

From a synthetic perspective, the compound's carbonitrile group serves as a versatile handle for transformations such as hydrolysis, reduction, or cyclization. Laboratories focusing on heterocyclic chemistry often seek information on "nitrile to amine conversion methods" or "piperidine ring functionalization", topics directly applicable to 953-79-7. The compound's stability under various conditions also makes it a candidate for scalable industrial processes, as evidenced by searches for "high-yield piperidine synthesis" and "nitrile stability in organic solvents".

Environmental and regulatory considerations are increasingly shaping the discourse around specialty chemicals like 1-Benzyl-4-(methylamino)-4-piperidinecarbonitrile. While the compound is not classified as hazardous under current guidelines, researchers are proactive in evaluating its green chemistry profile. Popular search terms such as "sustainable nitrile synthesis" and "biodegradable piperidine derivatives" reflect this shift toward eco-conscious methodologies. The compound's potential for catalysis and asymmetric synthesis further aligns with the demand for cleaner chemical processes.

In conclusion, 1-Benzyl-4-(methylamino)-4-piperidinecarbonitrile (CAS No. 953-79-7) represents a multifaceted tool for chemists and pharmacologists. Its structural attributes, including the benzyl, methylamino, and carbonitrile groups, enable diverse applications ranging from drug development to materials science. As search trends emphasize "piperidine scaffold optimization" and "nitrile-based drug candidates", this compound continues to inspire innovation across scientific disciplines. Future research will likely explore its role in emerging fields such as machine learning-assisted molecular design and high-throughput screening, ensuring its enduring relevance.